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Compound of Interest

Compound Name: 3-Mercaptobenzoic acid

Cat. No.: B013648

A Technical Safety Guide to 3-Mercaptobenzoic Acid

Introduction: 3-Mercaptobenzoic acid (CAS: 4869-59-4) is an aromatic thiol compound utilized
in various chemical research and synthesis applications.[1] Its properties as a reducing agent
and coordination reagent make it valuable in the development of dyes, metal complexes, and
other specialized materials.[1] For researchers, scientists, and drug development professionals,
a comprehensive understanding of its safety profile is paramount to ensure safe handling and
mitigate potential laboratory hazards. This guide provides an in-depth overview of the safety
data for 3-Mercaptobenzoic acid, focusing on its physicochemical properties, toxicological
profile, and essential handling protocols.

Section 1: Chemical and Physical Properties

A foundational aspect of laboratory safety is understanding a substance's physical and
chemical properties. These characteristics influence storage conditions, handling procedures,
and potential reactivity. The key properties of 3-Mercaptobenzoic acid are summarized below.
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Property Value Source

CAS Number 4869-59-4 [21[31[41[5]

Molecular Formula C7He02S [11[415]

Molecular Weight 154.19 g/mol [2][41[5]
White to light yellow/orange

Appearance [1][5]
powder or crystal

Melting Point 144-147 °C [L1[21[31[5]

Boiling Point 322.7 £ 25.0 °C (Predicted) [5]1[6]

Density 1.345 + 0.06 g/cm3 (Predicted) [51[6]

pKa 3.95 + 0.10 (Predicted) [1][5]

- Soluble in alcohol and ether;

Solubility _ [1][5]
Insoluble in water

Stability Sensitive to oxidation in air [1][5]

Section 2: Hazard Identification and GHS
Classification

3-Mercaptobenzoic acid is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards are related to irritation and serious eye damage.

GHS Classification  Category Hazard Statement Signal Word
Skin H315: Causes skin

) o Category 2 S Danger
Corrosion/Irritation irritation
Serious Eye H318: Causes serious

o Category 1 Danger
Damage/Eye Irritation eye damage
Specific Target Organ
o ) H335: May cause

Toxicity (Single Category 3 Danger

Exposure)

respiratory irritation
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Sources:[2][4][5]

The logical flow from substance to classification based on its hazardous effects is illustrated

G-Mercaptobenzoic AcioD

below.
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Caption: Logical relationship between exposure routes and GHS hazard classification.

Section 3: Toxicological Information

The primary toxicological concerns for 3-Mercaptobenzoic acid are local effects following
direct contact. While specific quantitative LD50 or LC50 data are not readily available in the
provided search results, the GHS classifications are derived from toxicological testing that
establishes its effects on skin, eyes, and the respiratory system.
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Toxicological Endpoint

Result

Acute Toxicity (Oral, Dermal, Inhalation)

Data not available.

Skin Irritation

Causes skin irritation.[4]

Eye Irritation

Causes serious eye damage.[4]

Respiratory Irritation

May cause respiratory irritation.[1][4]

Carcinogenicity

No components are identified as a carcinogen
by IARC, NTP, or OSHA.

Section 4: Experimental Protocols

While the specific studies for 3-Mercaptobenzoic acid are not detailed in the SDS, the hazard

classifications are based on standardized testing guidelines, typically from the Organisation for

Economic Co-operation and Development (OECD).

Methodology for Skin Irritation (Based on OECD Test Guideline 404) The acute dermal
irritation/corrosion test is designed to assess the potential of a substance to cause reversible

(irritation) or irreversible (corrosion) skin damage.

o Test System: Typically conducted using albino rabbits.

e Procedure: A small amount (e.g., 0.5 g) of the test substance is applied to a shaved patch of

skin on the animal. The patch is covered with a gauze dressing for a set exposure period,

usually 4 hours.

o Observation: After the exposure period, the substance is removed, and the skin is evaluated

for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48,

and 72 hours).

» Classification: The severity and reversibility of the observed skin reactions are scored. A

substance is classified as a skin irritant (Category 2) if it produces reversible inflammatory

changes.

Methodology for Eye Damage (Based on OECD Test Guideline 405) This test evaluates a

substance's potential to produce irritation or damage to the eye.
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e Test System: Conducted using albino rabbits.

e Procedure: A small, measured amount of the substance (e.g., 0.1 g for solids) is instilled into
the conjunctival sac of one eye of the animal. The other eye remains untreated and serves
as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
prescribed intervals after instillation (e.g., 1, 24, 48, and 72 hours).

» Classification: Effects are scored based on their severity, persistence, and reversibility. A
substance is classified as causing serious eye damage (Category 1) if it produces
irreversible tissue damage or severe, persistent inflammatory changes.[1]

Section 5: Safe Handling and Emergency
Procedures

Given its hazardous properties, strict adherence to safety protocols is mandatory when
handling 3-Mercaptobenzoic acid.

Exposure Controls and Personal Protective Equipment (PPE) Engineering controls and
appropriate PPE are critical to minimize exposure.
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Control

Specification

Source

Engineering Controls

Use only outdoors or in a well-
ventilated area. Ensure
eyewash stations and safety
showers are close to the

workstation.

[7]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[1](7]

Skin Protection

Wear suitable protective
clothing and chemical-resistant

gloves.

[1](7]

Respiratory Protection

Use a dust mask (e.g., N95
type in the US) if dust

formation is likely.

[2]

Safe Handling and Storage Workflow A systematic approach to handling ensures safety from

acquisition to disposal.

© 2025 BenchChem. All rights reserved. 6/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC373300250&productDescription=4-MERCAPTOBENZOIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/3-mercaptobenzoic%20acid
https://www.fishersci.com/store/msds?partNumber=AC373300250&productDescription=4-MERCAPTOBENZOIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/3-mercaptobenzoic%20acid
https://www.fishersci.com/store/msds?partNumber=AC373300250&productDescription=4-MERCAPTOBENZOIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/451436
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start Handling

1. Assess Risks
(Irritant, Eye Damage)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle in Ventilated Area
(Fume Hood)

4. Use with Care
(Avoid dust, contact, inhalation)

Waste Generated

5. Store Properly )

Sealed in Dry, 2-8°C7

Air-sensitive

To approved waste disposal plantT

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling and storage of 3-Mercaptobenzoic
acid.

First Aid Measures Immediate and appropriate first aid is crucial in the event of an exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013648#3-mercaptobenzoic-acid-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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